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Introduction

Thiencarbazone-methyl is a selective, systemic herbicide belonging to the sulfonyl-amino-
carbonyl-triazolinone (SACT) chemical class.[1][2][3] It is effective for the pre-emergence and
post-emergence control of a broad spectrum of grass and broadleaf weeds in various crops,
primarily corn and wheat.[1][2][4][5] Thiencarbazone-methyl is absorbed through both the
roots and leaves of target plants, providing residual soil activity and foliar control.[3][4][5][6] Its
mode of action and flexible application timing make it a valuable tool in integrated weed
management and resistance management programs.[4]

Mechanism of Action

Thiencarbazone-methyl functions by inhibiting the acetolactate synthase (ALS) enzyme (EC
2.2.1.6), also known as acetohydroxyacid synthase (AHAS).[1][2] This enzyme is pivotal in the
biosynthesis pathway of branched-chain amino acids: valine, leucine, and isoleucine.[4][7] As
these amino acids are essential building blocks for protein synthesis, the inhibition of the ALS
enzyme halts cell division and plant growth, leading to the eventual death of susceptible
weeds. Symptoms in susceptible plants, such as chlorosis, stunting, and necrosis, typically
appear several days after application.[5] Animals do not possess the ALS enzyme, contributing
to the low mammalian toxicity of this class of herbicides.
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Figure 1. Simplified signaling pathway of Thiencarbazone-methyl.

Formulation and Application Parameters

Thiencarbazone-methyl is typically available in formulations such as water-dispersible
granules (WG), suspension concentrates (SC), or as part of a pre-packaged mixture with other
active ingredients.[8] For use in corn, it is almost always combined with a crop safener, such as
cyprosulfamide, which enhances crop tolerance by promoting the metabolism of the herbicide
in the crop plant.[1][2]

Table 1: Recommended Pre-emergence Application Rates
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Active Ingredient

Crop .
(a.i.) Rate

Notes Citations

Corn 22-45ga../ha

Rate is dependent on
soil type, organic
matter, and target
[1][2]
weed spectrum. The
maximum seasonal

dose is 45 g a.i./ha.

Corn Up to 37 g a.i./ha

Recommended rate
for a single soil- [3]

applied application.

Corn 30ga./ha

Rate used in a pre-
packaged mixture with
Isoxaflutole (80 g
a.i./ha).

~45 g a.i./ha (0.04

Ibs/acre)

Turf & Ornamentals

Maximum seasonal 5]
use rate.

Tank Mixtures

To broaden the weed control spectrum, thiencarbazone-methyl is frequently used in

combination with other herbicides. For pre-emergence applications in corn, the primary tank-

mix partner is isoxaflutole.[1][2]

Table 2: Common Tank Mix Partners for Pre-emergence Application in Corn
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Tank Mix Partner

Herbicide Group

Primary Target

Isoxaflutole

Group 27 (HPPD Inhibitor)

Broadleaf weeds and grasses

Atrazine

Group 5 (Photosystem I
Inhibitor)

Broadleaf weeds and some

grasses

S-metolachlor

Group 15 (Long-chain fatty
acid inhibitor)

Annual grasses and small-

seeded broadleaf weeds

Flufenacet

Group 15 (Long-chain fatty
acid inhibitor)

Grasses and some broadleaf

weeds

Weed Control Efficacy

Thiencarbazone-methyl, particularly when combined with isoxaflutole, provides effective pre-

emergence control of many problematic annual grass and broadleaf weeds. Efficacy can be

influenced by factors such as soil moisture, with adequate rainfall (or irrigation) within 7-14

days of application being crucial for activation and optimal performance.[8][10]

Table 3: Efficacy of a Thiencarbazone-methyl + Isoxaflutole Program on Key Weed Species

Data derived from field studies evaluating a pre-packaged mixture of thiencarbazone-methyl

(30 g/ha) + isoxaflutole (80 g/ha) applied pre-emergence in corn.

Weed Species

% Control (4 Weeks % Control (8 Weeks

Common Name .
After Planting)

After Planting)

Sorghum halepense Johnsongrass 87 - 95% 74 - 76%
Amaranthus palmeri Palmer amaranth 87 - 95% >90% (with Atrazine)
Abutilon theophrasti Velvetleaf 87 - 95% >90% (with Atrazine)

Ipomoea hederacea

Ivyleaf Morningglory 87 - 95%

>90% (with Atrazine)

Urochloa platyphylla

Broadleaf Signalgrass 86 - 95%

86 - 90%

Source: Adapted from Stephenson et al., 2012.[9]
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Experimental Protocols

The following section outlines a standard protocol for conducting a field trial to evaluate the
pre-emergence efficacy of a thiencarbazone-methyl formulation.

4.1. Experimental Design

o Layout: Employ a randomized complete block design (RCBD) with a minimum of three to
four replications to account for field variability.[1][11]

o Plot Size: Establish appropriate plot sizes (e.g., 3m x 10m) to allow for accurate application
and assessment while minimizing edge effects.

e Treatments: Include an untreated control for comparison. Treatment variables may include
different rates of thiencarbazone-methyl, tank-mix combinations, and competitive
standards.

4.2. Site Preparation and Application

» Tillage: Prepare the experimental site with conventional tillage to ensure a uniform seedbed
free of existing vegetation.

o Application Timing: Apply herbicides pre-emergence, which can be done pre-plant
incorporated (up to 7 days before planting) or pre-plant surface/pre-emergence to the crop
and weeds.[8][10]

e Equipment: Use a calibrated research plot sprayer (e.g., CO2-pressurized backpack sprayer)
equipped with appropriate nozzles to deliver a consistent spray volume (e.g., 150-200 L/ha).

[1]

 Incorporation: If the protocol requires, incorporate the herbicide into the top 2.5-5 cm of soil
using appropriate equipment.[10] For surface applications, note that efficacy is dependent on
subsequent rainfall for soil incorporation.[8][10]

4.3. Data Collection and Evaluation

» Weed Control: Visually assess weed control at specified intervals (e.g., 14, 28, and 56 days
after treatment). Rate efficacy on a scale of 0% (no effect) to 100% (complete weed death)
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for each species present, relative to the untreated control plots.[1]

o Crop Tolerance: Visually assess crop injury (e.g., stunting, chlorosis) at the same intervals on
a 0% (no injury) to 100% (crop death) scale.

» Weed Density and Biomass: For more quantitative data, count weed density in designated
guadrats within each plot. At a key time point, collect above-ground weed biomass from
these quadrats, dry to a constant weight, and record.

* Yield: At crop maturity, harvest the center rows of each plot to determine crop yield.
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Figure 2. General workflow for a pre-emergence herbicide field trial.
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Figure 3. Logic for selecting a Thiencarbazone-methyl tank mix program.

Safety Precautions

When handling and applying thiencarbazone-methyl formulations, appropriate personal

protective equipment (PPE) must be worn.[6] This includes, but is not limited to:

Long-sleeved shirt and long pants

Socks and chemical-resistant footwear

Chemical-resistant gloves (e.g., neoprene, nitrile)[12]

Protective eyewear (goggles or face shield)[12]

Always consult the specific product label and Safety Data Sheet (SDS) for detailed handling

instructions, restrictions, and emergency procedures.[8] Ensure application equipment is

properly cleaned and calibrated before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b109839?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

